Cas no 144106-78-5 (2,7-dihydroxy-1,8-dimethyl-5-vinyl-9,10-dihydrophenanthrene)

• Product Name: 2,7-dihydroxy-1,8-dimethyl-5-vinyl-9,10-dihydrophenanthrene
• CAS No: 144106-78-5
• MF: C₁₈H₁₈O₂
• MW: 266.334325313568
• CID: 2015717
• PubChem ID: 10038556
• Update Time: 2025-06-28

2,7-dihydroxy-1,8-dimethyl-5-vinyl-9,10-dihydrophenanthrene Chemical and Physical Properties

Names and Identifiers

• 2,7-dihydroxy-1,8-dimethyl-5-vinyl-9,10-dihydrophenanthrene
• 9,10-Dihydro-2,7-dihydroxy-1,8-dimethyl-4-vinylphenanthrene
• 4-ethenyl-1,8-dimethyl-9,10-dihydrophenanthrene-2,7-diol
• 1
• 1-Methyleffusol
• SCHEMBL23754272
• 2,7-Phenanthrenediol, 4-ethenyl-9,10-dihydro-1,8-dimethyl-
• starbld0004572
• 144106-78-5
• 1,8-Dimethyl-4-vinyl-9,10-dihydrophenanthrene-2,7-diol
• AKOS040762891
• DTXSID80434607
• UFA10678

• Inchi： 1S/C18H18O2/c1-4-12-9-17(20)11(3)14-6-5-13-10(2)16(19)8-7-15(13)18(12)14/h4,7-9,19-20H,1,5-6H2,2-3H3
• InChI Key： SHERRMHZTJGNCS-UHFFFAOYSA-N
• SMILES： OC1C=C(C=C)C2C3C=CC(=C(C)C=3CCC=2C=1C)O

Computed Properties

• Exact Mass: 266.130679813g/mol
• Monoisotopic Mass: 266.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Color/Form: Oil
• Density: 1.2±0.1 g/cm3
• Boiling Point: 512.3±50.0 °C at 760 mmHg
• Flash Point: 246.8±24.7 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

2,7-dihydroxy-1,8-dimethyl-5-vinyl-9,10-dihydrophenanthrene Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Hydrophenanthrenes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2,7-dihydroxy-1,8-dimethyl-5-vinyl-9,10-dihydrophenanthrene

Introduction to 2,7-dihydroxy-1,8-dimethyl-5-vinyl-9,10-dihydrophenanthrene (CAS No. 144106-78-5)

2,7-dihydroxy-1,8-dimethyl-5-vinyl-9,10-dihydrophenanthrene, identified by its unique Chemical Abstracts Service (CAS) number 144106-78-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, belonging to the phenanthrene class, exhibits a complex structural framework that has garnered attention for its potential biological activities and applications in drug discovery. The presence of multiple functional groups, including hydroxyl and vinyl moieties, contributes to its diverse chemical reactivity and biological interactions.

The structural motif of 2,7-dihydroxy-1,8-dimethyl-5-vinyl-9,10-dihydrophenanthrene is reminiscent of naturally occurring polyphenolic compounds, which are widely recognized for their antioxidant and anti-inflammatory properties. In recent years, there has been a surge in research focused on synthesizing and characterizing derivatives of phenanthrene-like structures due to their promising pharmacological profiles. The specific arrangement of hydroxyl groups at the 2nd and 7th positions, along with the methyl and vinyl substituents at the 1st, 8th, and 5th positions respectively, endows this compound with a unique set of chemical and biological properties that make it an attractive candidate for further investigation.

One of the most compelling aspects of 2,7-dihydroxy-1,8-dimethyl-5-vinyl-9,10-dihydrophenanthrene is its potential as a scaffold for developing novel therapeutic agents. The hydroxyl groups can participate in hydrogen bonding interactions with biological targets, while the vinyl group offers opportunities for further functionalization through reactions such as cross-coupling or polymerization. These features have led to its exploration in various contexts, including the design of kinase inhibitors, antioxidants, and even materials with photophysical properties.

Recent studies have begun to unravel the biological significance of this compound. Researchers have employed computational modeling and experimental techniques to investigate its interactions with enzymes and receptors relevant to human health. For instance, preliminary in vitro studies suggest that 2,7-dihydroxy-1,8-dimethyl-5-vinyl-9,10-dihydrophenanthrene may exhibit inhibitory effects on certain kinases implicated in cancer progression. Additionally, its antioxidant activity has been evaluated using assays such as DPPH radical scavenging and ABTS cation radical decolorization, where it demonstrated comparable efficacy to some well-known polyphenols.

The synthesis of 2,7-dihydroxy-1,8-dimethyl-5-vinyl-9,10-dihydrophenanthrene presents both challenges and opportunities for synthetic chemists. Traditional methods involving multi-step organic transformations have been employed to construct the phenanthrene core. However, advances in catalytic chemistry have opened up new avenues for more efficient synthetic routes. For example, palladium-catalyzed cross-coupling reactions have enabled the precise introduction of vinyl and methyl groups at desired positions on the phenanthrene scaffold. These innovations not only streamline the synthesis but also allow for greater modularity in generating derivatives with tailored properties.

The pharmacokinetic profile of 2,7-dihydroxy-1,8-dimethyl-5-vinyl-9,10-dihydrophenanthrene is another critical area of investigation. Understanding how this compound is absorbed、distributed、metabolized，and excreted (ADME) is essential for assessing its therapeutic potential and safety profile. Preliminary pharmacokinetic studies in animal models have provided insights into its bioavailability and metabolic pathways. These findings are crucial for optimizing dosing regimens and predicting potential side effects when considering clinical translation.

In conclusion,2，7 - dihydroxy - 1，8 - dimethyl - 5 - vinyl - 9，10 - dihydrophenanthrene (CAS No。144106 - 78 - 5) represents a fascinating compound with a rich structural framework and diverse biological activities。 Its exploration in drug discovery holds promise for addressing various therapeutic challenges，particularly those related to cancer、neurodegenerative diseases，and oxidative stress。 As research continues to uncover new aspects of its chemistry and biology，this molecule is poised to make significant contributions to the field of medicinal chemistry。